3,4-difluoro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-[1-(2-methoxyethyl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C15H20F2N2O2/c1-21-9-8-19-6-4-12(5-7-19)18-15(20)11-2-3-13(16)14(17)10-11/h2-3,10,12H,4-9H2,1H3,(H,18,20)
• InChI Key: GNESRRBUVLNSKT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C15H20F2N2O2
• Molecular Weight: 298.33 g/mol

Description

3,4-difluoro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide, also known as DFP-10825, is a novel chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a small molecule inhibitor of the protein-protein interaction between the oncogenic transcription factor c-Myc and its partner protein Max.

Scientific Research Applications

Organic Synthesis and Catalysis

Suzuki–Miyaura Coupling: 3,4-difluoro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide can serve as a substrate in Suzuki–Miyaura cross-coupling reactions. These reactions allow the formation of carbon–carbon bonds, crucial for constructing complex organic molecules. .

Crystallography and Solid-State Properties

Crystal Structure Analysis: Researchers have determined the crystal structure of 3,4-difluoro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide. The crystallographic data reveal its packing arrangement, intermolecular interactions, and symmetry. .

Materials Science

Fluorinated Building Blocks: 3,4-difluoro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide’s fluorine atoms enhance its lipophilicity and alter its physicochemical properties. Materials scientists investigate its incorporation into polymers, liquid crystals, or functional materials.